
"Methyl 4-bromo-3-hydroxythiophene-2-
carboxylate" molecular structure and

conformation

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Methyl 4-bromo-3-

hydroxythiophene-2-carboxylate

Cat. No.: B1362303 Get Quote

An In-depth Technical Guide on the Molecular Structure and Conformation of Methyl 4-bromo-
3-hydroxythiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure and

conformational properties of Methyl 4-bromo-3-hydroxythiophene-2-carboxylate, a

heterocyclic compound of interest in medicinal chemistry and drug development. This

document summarizes its chemical and physical properties, outlines a potential synthetic

pathway, and discusses its likely conformational behavior based on the analysis of structurally

related compounds. While experimental crystallographic data for this specific molecule is not

publicly available, this guide leverages computational chemistry principles and spectroscopic

data of analogous structures to predict its geometric parameters.

Introduction
Methyl 4-bromo-3-hydroxythiophene-2-carboxylate (C₆H₅BrO₃S) is a substituted thiophene

derivative. The thiophene ring is a common scaffold in many pharmaceutical agents due to its

bioisosteric relationship with the benzene ring and its versatile chemical reactivity. The
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presence of bromo, hydroxyl, and methyl carboxylate substituents on the thiophene ring of the

title compound offers multiple points for further chemical modification, making it a valuable

building block in the synthesis of more complex molecules with potential biological activity.

Understanding the three-dimensional structure and conformational flexibility of this molecule is

crucial for rational drug design and for predicting its interaction with biological targets.

Molecular Structure and Properties
The fundamental properties of Methyl 4-bromo-3-hydroxythiophene-2-carboxylate are

summarized in the table below.

Property Value Reference

IUPAC Name

methyl 4-bromo-3-

hydroxythiophene-2-

carboxylate

[1]

CAS Number 95201-93-7 [1]

Molecular Formula C₆H₅BrO₃S [1]

Molecular Weight 237.07 g/mol [1]

Physical Form Solid

Solubility Sparingly soluble in water

Synthesis
While a specific, detailed experimental protocol for the synthesis of Methyl 4-bromo-3-
hydroxythiophene-2-carboxylate is not readily available in the public domain, a plausible

synthetic route can be proposed based on the known chemistry of thiophenes. A common

method for the synthesis of substituted thiophenes is through the Gewald reaction or

modifications thereof.

Alternatively, a direct bromination of a precursor molecule, Methyl 3-hydroxythiophene-2-

carboxylate, presents a feasible approach. The synthesis of this precursor has been reported

and can be adapted for the synthesis of the title compound.[2]
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Proposed Experimental Protocol for the Synthesis of
Methyl 3-hydroxythiophene-2-carboxylate (Precursor)
This protocol is adapted from the synthesis of Methyl 3-hydroxy-2-thiophenecarboxylate.[2]

Materials:

Sodium metal

Anhydrous methanol

Methyl thioglycolate

Methyl 2-chloroacrylate

4 M Hydrochloric acid

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

Prepare a 2 M solution of sodium methoxide by carefully adding sodium to anhydrous

methanol under an inert atmosphere.

To this solution, add methyl thioglycolate.

Cool the reaction mixture to 0°C and slowly add methyl 2-chloroacrylate dropwise.

Allow the reaction to stir at room temperature overnight.

After completion, cool the mixture to 0°C and quench the reaction with 4 M aqueous

hydrochloric acid.

Extract the product with ethyl acetate.
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Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain Methyl 3-hydroxythiophene-2-carboxylate.

Proposed Bromination to Methyl 4-bromo-3-
hydroxythiophene-2-carboxylate
Materials:

Methyl 3-hydroxythiophene-2-carboxylate

N-Bromosuccinimide (NBS)

Acetonitrile

Procedure:

Dissolve Methyl 3-hydroxythiophene-2-carboxylate in acetonitrile.

Add N-Bromosuccinimide (NBS) to the solution portion-wise at room temperature.

Stir the reaction mixture at room temperature until the starting material is consumed

(monitored by TLC).

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield Methyl 4-bromo-3-
hydroxythiophene-2-carboxylate.

The following diagram illustrates the proposed synthetic workflow:
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Proposed Synthesis Workflow

Precursor Synthesis

Bromination

Sodium Methoxide
+

Methyl Thioglycolate

Add Methyl 2-chloroacrylate

Stir Overnight

Quench with HCl

Extract with Ethyl Acetate

Methyl 3-hydroxythiophene-2-carboxylate

Dissolve Precursor in Acetonitrile

Add N-Bromosuccinimide

Stir at RT

Purification

Methyl 4-bromo-3-hydroxythiophene-2-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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